Cas no 128648-60-2 (3-Buten-2-one, 4-amino-4-ethoxy-1,1,1-trifluoro-, (3E)-)
128648-60-2 structure
Product Name:3-Buten-2-one, 4-amino-4-ethoxy-1,1,1-trifluoro-, (3E)-
CAS No:128648-60-2
MF:C6H8F3NO2
MW:183.128432273865
CID:1222650
PubChem ID:15111754
Update Time:2025-04-20
3-Buten-2-one, 4-amino-4-ethoxy-1,1,1-trifluoro-, (3E)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-2-one, 4-amino-4-ethoxy-1,1,1-trifluoro-, (3E)-
- (E)-4-AMINO-4-ETHOXY-1,1,1-TRIFLUOROBUT-3-EN-2-ONE
- AKOS006330788
- EN300-102137
- SCHEMBL239789
- 898806-68-3
- 4-amino-4-ethoxy-1,1,1-trifluorobut-3-en-2-one
- SCHEMBL239788
- 128648-60-2
- (3E)-4-amino-4-(ethyloxy)-1,1,1-trifluoro-3-buten-2-one
- (3E)-4-AMINO-4-ETHOXY-1,1,1-TRIFLUOROBUT-3-EN-2-ONE
- FS-4449
- (E)-4-Amino-4-ethoxy-1,1,1-trifluoro-3-buten-2-one
-
- MDL: MFCD09064934
- Inchi: 1S/C6H8F3NO2/c1-2-12-5(10)3-4(11)6(7,8)9/h3H,2,10H2,1H3/b5-3+
- InChI Key: UELADEJAOQURQK-HWKANZROSA-N
- SMILES: FC(C(/C=C(\N)/OCC)=O)(F)F
Computed Properties
- Exact Mass: 183.05100
- Monoisotopic Mass: 183.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Melting Point: 71-73°C
- PSA: 52.32000
- LogP: 1.65470
3-Buten-2-one, 4-amino-4-ethoxy-1,1,1-trifluoro-, (3E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 033168-1g |
E)-4-Amino-4-ethoxy-1,1,1-trifluorobut-3-en-2-one |
128648-60-2 | 95% | 1g |
£15.00 | 2022-02-28 | |
| Fluorochem | 033168-5g |
E)-4-Amino-4-ethoxy-1,1,1-trifluorobut-3-en-2-one |
128648-60-2 | 95% | 5g |
£43.00 | 2022-02-28 | |
| Fluorochem | 033168-25g |
E)-4-Amino-4-ethoxy-1,1,1-trifluorobut-3-en-2-one |
128648-60-2 | 95% | 25g |
£129.00 | 2022-02-28 | |
| 1PlusChem | 1P01DFA1-1g |
(E)-4-Amino-4-ethoxy-1,1,1-trifluoro-3-buten-2-one |
128648-60-2 | 90% | 1g |
$41.00 | 2023-12-25 | |
| 1PlusChem | 1P01DFA1-5g |
(E)-4-Amino-4-ethoxy-1,1,1-trifluoro-3-buten-2-one |
128648-60-2 | 90% | 5g |
$73.00 | 2023-12-25 | |
| 1PlusChem | 1P01DFA1-25g |
(E)-4-Amino-4-ethoxy-1,1,1-trifluoro-3-buten-2-one |
128648-60-2 | 90% | 25g |
$168.00 | 2023-12-25 | |
| 1PlusChem | 1P01DFA1-100g |
(E)-4-Amino-4-ethoxy-1,1,1-trifluoro-3-buten-2-one |
128648-60-2 | 90% | 100g |
$433.00 | 2023-12-25 | |
| 1PlusChem | 1P01DFA1-500g |
(E)-4-Amino-4-ethoxy-1,1,1-trifluoro-3-buten-2-one |
128648-60-2 | 90% | 500g |
$1864.00 | 2023-12-25 | |
| A2B Chem LLC | AX05145-100g |
(E)-4-Amino-4-ethoxy-1,1,1-trifluorobut-3-en-2-one |
128648-60-2 | 90% | 100g |
$375.00 | 2024-04-20 | |
| A2B Chem LLC | AX05145-500g |
(E)-4-Amino-4-ethoxy-1,1,1-trifluorobut-3-en-2-one |
128648-60-2 | 90% | 500g |
$1695.00 | 2024-04-20 |
3-Buten-2-one, 4-amino-4-ethoxy-1,1,1-trifluoro-, (3E)- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
128648-60-2 (3-Buten-2-one, 4-amino-4-ethoxy-1,1,1-trifluoro-, (3E)-) Related Products
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